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Compound of Interest

Compound Name: Guaiacol-d4

Cat. No.: B1147744

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data, handling
procedures, and biological significance of Guaiacol-d4. The information is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge for
the safe and effective use of this deuterated compound in a laboratory setting.

Introduction to Guaiacol-d4

Guaiacol-d4 is the deuterated form of Guaiacol, a naturally occurring organic compound with
the chemical formula C7H4D4O2. Guaiacol itself is a phenolic compound found in wood
creosote and is used in the synthesis of various flavorants and fragrances. The substitution of
four hydrogen atoms with deuterium, a stable isotope of hydrogen, makes Guaiacol-d4 a
valuable tool in various research applications, particularly as an internal standard in mass
spectrometry-based studies for quantifying Guaiacol in biological samples. Deuteration can
also influence the pharmacokinetic and metabolic profiles of drugs, a factor of consideration in
drug development.[1]

Safety Data Sheet (SDS) and Hazard Identification

While a specific Safety Data Sheet (SDS) for Guaiacol-d4 is not readily available, the safety
profile is expected to be very similar to that of its non-deuterated counterpart, Guaiacol. The
following information is derived from the SDS of Guaiacol and should be considered as the
primary safety guidance.
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GHS Classification:

Acute Toxicity, Oral (Category 4)[1][2][3]

Skin Irritation (Category 2)[1][2][3]

Serious Eye Irritation (Category 2A)[1][2][3]

Hazardous to the aquatic environment, acute hazard (Category 3)[2][3]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H402: Harmful to aquatic life.[2][3]

Precautionary Statements (P-Statements):

P264: Wash skin thoroughly after handling.[1][2][3]

e P270: Do not eat, drink or smoke when using this product.[2]

e P273: Avoid release to the environment.[2]

o P280: Wear protective gloves/ eye protection/ face protection.[2][3]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.[2]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.[2]
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o P337 + P313: If eye irritation persists: Get medical advice/ attention.[2]
o P501: Dispose of contents/ container to an approved waste disposal plant.[2][3]

Physical and Chemical Properties

The physical and chemical properties of Guaiacol-d4 are expected to be nearly identical to
Guaiacol, with a slight increase in molecular weight due to the deuterium atoms.

Property Value

Appearance Co?orless to yellowish liquid or crystalline
solid[4]

Molecular Formula C7H4D40O2

Molecular Weight ~128.18 g/mol

Boiling Point 205 °C (for Guaiacol)[5]

Melting Point 27-29 °C (for Guaiacol)[5]

Flash Point 82 °C (179.6 °F) (for Guaiacol)[5]

Vapor Pressure 0.11 mmHg @ 25 °C (for Guaiacol)[5][6]

Specific Gravity 1.120 (for Guaiacol)[5]

Solubility Slightly soluble in water; soluble in ethanol,

ether, and chloroform (for Guaiacol)

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of Guaiacol-d4
and to ensure the safety of laboratory personnel.

General Handling Procedures for Deuterated
Compounds

While deuterated compounds are stable and non-radioactive, their chemical stability is
influenced by the same environmental factors as their non-deuterated counterparts:
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temperature, light, and humidity.[7] Adherence to proper storage conditions is crucial to prevent

degradation and maintain isotopic enrichment.[7]

Preventing H/D Exchange: The primary concern when handling deuterated compounds is the
potential for hydrogen-deuterium (H/D) exchange with atmospheric moisture. This can alter
the isotopic purity of the compound. Therefore, it is essential to handle Guaiacol-d4 in a dry,
inert atmosphere (e.g., under nitrogen or argon) whenever possible.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[2]

Ventilation: Handle Guaiacol-d4 in a well-ventilated area, preferably in a chemical fume
hood, to minimize inhalation exposure.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, follow the first-
aid measures outlined in the SDS.[2]

Hygroscopic Nature: Many deuterated compounds are hygroscopic and readily absorb
moisture. Use dry glassware and handle in a dry atmosphere to minimize water
contamination.

Storage Recommendations

Temperature: Store Guaiacol-d4 in a cool, dry, and well-ventilated place.[5] For long-term
storage, refrigeration (2-8 °C) is generally recommended for many deuterated compounds.[9]
Always refer to the manufacturer's specific storage instructions.

Light: Guaiacol is sensitive to light and air.[4] Store Guaiacol-d4 in a light-resistant
container, such as an amber vial, to prevent degradation.[5][7]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[5][10]

Container: Keep the container tightly sealed to prevent contamination and moisture
absorption.[2][5]

Toxicological Information
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The toxicological data for Guaiacol is summarized below. It is important to note that while the
deuterated form is expected to have a similar toxicological profile, specific studies on
Guaiacol-d4 may not be available.

Toxicity Endpoint Species Route Value

LD50 Rat Oral 725 mg/kg[10]
LD50 Rabbit Dermal 4600 mg/kgl[6]
LDLo Human Oral 43 mg/kg[6]
Skin Irritation Rabbit - Irritating[10]
Eye Irritation Rabbit - Irritating[10]

A study on the acute toxicity of guaiacol administered subcutaneously in mice concluded that it
is an extremely toxic product, with higher doses leading to lethal effects.[11][12] Necropsy
revealed hepatic and renal necrosis, pulmonary edema, and hemorrhages.[11][12]

Experimental Protocols

While specific experimental protocols for the synthesis of Guaiacol-d4 are not detailed in the
provided search results, the general synthesis of Guaiacol can serve as a basis. The most
common methods for synthesizing Guaiacol are the o-nitrochlorobenzene method and the
catechol method.[13][14] The catechol method is generally preferred as it is a cleaner process.
[13][14]

General Purification Method for Guaiacol (Adaptable for
Guaiacol-d4)

A common method for purifying the primary product of Guaiacol synthesis involves melt
crystallization.[13][14]

e The crude Guaiacol product is heated until it is completely molten.
o The molten product is then slowly cooled to induce crystallization.

» The high-purity Guaiacol crystallizes, leaving impurities in the mother liquor.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1147744?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/182_1745017133_GUAIACOL-CASNO-90-05-1-MSDS.pdf
https://datasheets.scbt.com/sc-205337.pdf
https://datasheets.scbt.com/sc-205337.pdf
https://www.cdhfinechemical.com/images/product/msds/182_1745017133_GUAIACOL-CASNO-90-05-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/182_1745017133_GUAIACOL-CASNO-90-05-1-MSDS.pdf
https://pubmed.ncbi.nlm.nih.gov/22128432/
https://www.researchgate.net/publication/51841135_Acute_toxicity_of_guaiacol_administered_subcutaneously_in_the_mouse
https://pubmed.ncbi.nlm.nih.gov/22128432/
https://www.researchgate.net/publication/51841135_Acute_toxicity_of_guaiacol_administered_subcutaneously_in_the_mouse
https://www.benchchem.com/product/b1147744?utm_src=pdf-body
https://patents.google.com/patent/CN107266294A/en
https://patents.google.com/patent/CN107266294B/en
https://patents.google.com/patent/CN107266294A/en
https://patents.google.com/patent/CN107266294B/en
https://www.benchchem.com/product/b1147744?utm_src=pdf-body
https://patents.google.com/patent/CN107266294A/en
https://patents.google.com/patent/CN107266294B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The mother liquor is separated, and the process can be repeated to achieve higher purity.

o For mother liquor with a lower purity of Guaiacol, vacuum distillation can be used to enrich
the Guaiacol content before further crystallization.[13][14]

Biological Activity and Signaling Pathways

Guaiacol exhibits anti-inflammatory properties by inhibiting the expression of cyclooxygenase-2
(COX-2) and the activation of nuclear factor-kappa B (NF-kB) stimulated by lipopolysaccharide
(LPS).

Below is a diagram illustrating the inhibitory effect of Guaiacol on the LPS-induced
inflammatory signaling pathway.

Caption: Inhibition of the NF-kB signaling pathway by Guaiacol-d4.

Conclusion

Guaiacol-d4 is a valuable tool for researchers, particularly in the fields of drug metabolism and
pharmacokinetics. While its safety profile is expected to be similar to that of Guaiacol, the
specific handling precautions for deuterated compounds, such as the prevention of H/D
exchange, must be observed. By following the guidelines outlined in this technical guide,
researchers can safely and effectively utilize Guaiacol-d4 in their studies. It is imperative to
always consult the manufacturer's specific safety data sheet and handling recommendations
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Guaiacol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147744#safety-data-sheet-and-handling-of-
guaiacol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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